Cas no 700801-50-9 (3-(N,N-Diethanolamino)-L-alanine)
700801-50-9 structure
Product Name:3-(N,N-Diethanolamino)-L-alanine
CAS No:700801-50-9
MF:C7H16N2O4
MW:192.212942123413
CID:68647
PubChem ID:11137971
Update Time:2025-04-18
3-(N,N-Diethanolamino)-L-alanine Chemical and Physical Properties
Names and Identifiers
-
- 3-(N,N-Diethanolamino)-L-alanine
- (S)-2-Amino-3-(diethanolamino)propanoic acid
- L-SS-(N,N-DIETHANOLAMINO)ALANINE
- L-β-(N,N-Diethanolamino)alanine
- (S)-2-Amino-3-(bis(2-hydroxyethyl)amino)propanoic acid
- (S)-2-Amino-3-[bis(2-hydroxyethyl)amino]propionic acid
- 700801-50-9
- (2S)-2-AMINO-3-[BIS(2-HYDROXYETHYL)AMINO]PROPANOIC ACID
- beta-N,N-Diethanolamino-L-Ala
- AKOS006284485
-
- Inchi: 1S/C7H16N2O4/c8-6(7(12)13)5-9(1-3-10)2-4-11/h6,10-11H,1-5,8H2,(H,12,13)/t6-/m0/s1
- InChI Key: OZTZVVQSQNDKPB-LURJTMIESA-N
- SMILES: OCCN(CCO)C[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 192.11100
- Monoisotopic Mass: 192.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.7
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 107.02000
- LogP: -1.61480
3-(N,N-Diethanolamino)-L-alanine Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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